Cas no 55809-08-0 (Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl-)

• Product name: Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl-
• CAS No: 55809-08-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245
• CID: 350713
• PubChem ID: 71363872

Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl- Chemical and Physical Properties

Names and Identifiers

• Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl-
• 1-(5-cyclopropyl-1,2-oxazol-3-yl)-1,3,3-trimethylurea
• DTXSID70787376
• 55809-08-0
• N-(5-Cyclopropyl-1,2-oxazol-3-yl)-N,N',N'-trimethylurea

• Inchi： InChI=1S/C10H15N3O2/c1-12(2)10(14)13(3)9-6-8(15-11-9)7-4-5-7/h6-7H,4-5H2,1-3H3
• InChI Key： CAOCPRLQILCWQM-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(N(C)C(=O)N(C)C)C=2)CC1

Computed Properties

• Exact Mass: 209.11655
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.58